Cas no 958588-65-3 (4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 958588-65-3
• MF: C₂₂H₁₈N₄O₃
• MW: 386.403324604034
• CID: 5971953
• PubChem ID: 4550139
• Update Time: 2025-06-10

4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide
• 4-((2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-(pyridin-2-ylmethyl)benzamide
• 4-[(2,4-dioxo-1H-quinazolin-3-yl)methyl]-N-(pyridin-2-ylmethyl)benzamide
• VU0112531-2
• AKOS024486261
• EU-0060634
• F3407-3724
• 958588-65-3

• Inchi： 1S/C22H18N4O3/c27-20(24-13-17-5-3-4-12-23-17)16-10-8-15(9-11-16)14-26-21(28)18-6-1-2-7-19(18)25-22(26)29/h1-12H,13-14H2,(H,24,27)(H,25,29)
• InChI Key： XHZLRMHRASXDPD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1CC1C=CC(C(NCC2C=CC=CN=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 386.13789045g/mol
• Monoisotopic Mass: 386.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide

Professional Introduction to 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 958588-65-3)

4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 958588-65-3, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a benzamide moiety and a pyridine ring suggests interactions with biological targets such as enzymes and receptors. Additionally, the tetrahydroquinazoline core is known for its role in various pharmacological contexts, including anti-inflammatory and anticancer applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The tetrahydroquinazoline scaffold is particularly interesting due to its ability to modulate multiple biological pathways. In particular, studies have shown that derivatives of tetrahydroquinazoline can exhibit inhibitory effects on enzymes involved in inflammation and cell proliferation. This makes 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide a compelling subject for further research.

The benzamide group in the compound's structure is another critical feature that enhances its pharmacological potential. Benzamides are known for their ability to interact with various biological targets, including proteases and transcription factors. This interaction can lead to modulation of cellular processes such as inflammation and apoptosis. The combination of the benzamide and tetrahydroquinazoline moieties in 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide suggests a multifaceted approach to drug design.

In the context of current research trends, there is a growing interest in developing small molecule inhibitors that target specific enzymes involved in disease pathways. The pyridine ring in the compound's structure is particularly noteworthy as it can serve as a key interaction point with biological targets. Pyridine-based compounds have been widely studied for their potential applications in treating various diseases, including cancer and neurodegenerative disorders. The presence of this moiety in 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide enhances its suitability for such therapeutic applications.

The synthesis and characterization of 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound. Techniques such as multi-step organic synthesis and purification methods have been crucial in obtaining high-quality samples for further investigation.

Evaluation of the pharmacological properties of 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-yl)methylbenzamide has revealed several promising outcomes. In vitro studies have demonstrated its potential inhibitory effects on key enzymes involved in inflammatory pathways. These findings are particularly significant given the increasing prevalence of inflammatory diseases worldwide. Additionally, preliminary in vivo studies suggest that this compound may have therapeutic benefits in animal models of disease.

The structural diversity of heterocyclic compounds like tetrahydroquinazoline and benzamide offers a rich landscape for drug discovery. By exploring different structural modifications within these scaffolds, researchers can identify novel compounds with enhanced pharmacological properties. The combination of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising candidates for further development.

The future direction of research on 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl-N-(pyridin-2-y l)methylbenzamide includes optimizing its pharmacokinetic profile and exploring its potential in clinical trials. Understanding how this compound behaves within living systems is crucial for translating preclinical findings into effective therapeutic interventions. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research towards practical applications.

In conclusion, 4-(2 , 4 - dioxo - 1 , 2 , 3 , 4 - tetrahy dro - quin az olin - 3 - yl ) methyl - N - ( py rid ine - 2 - yl ) methylbe nz am ide strong > represents a significant advancement in pharmaceutical chemistry . Its unique structural features and promising biological activities make it a valuable candidate for further investigation . As research continues to uncover new therapeutic applications , this compound holds great potential for contributing to the development of novel treatments for various diseases . p >